3-(2,3-Difluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2,3-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-9-5-1-3-7(10(9)13)8-4-2-6-14-11(8)15/h1-6H,(H,14,15)
• InChI Key: JXQNONRUEAULPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CC=CNC2=O
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID10682715
• Molecular Weight: 207.18 g/mol
• CAS RN: 1261724-61-1

Description

3-(2,3-Difluorophenyl)-2-hydroxypyridine, 95% (3-(2,3-DFP)-2-HOP) is a compound of interest to the scientific community due to its potential applications in research and development. This compound is a versatile and easily synthesized organic compound, making it an attractive choice for use in laboratory experiments.

Mechanism of Action

3-(2,3-DFP)-2-HOP is an organic compound that can act as a catalyst in organic synthesis. Its mechanism of action is not fully understood, but it is believed to act as a Lewis acid, forming a covalent bond with the substrate and facilitating the formation of a carbon-carbon bond. Additionally, 3-(2,3-DFP)-2-HOP can act as a nucleophile, attacking the substrate and forming a covalent bond.
Biochemical and Physiological Effects
3-(2,3-DFP)-2-HOP is an organic compound and is not known to have any direct biochemical or physiological effects. However, it can be used as a catalyst in organic synthesis, and the products of this synthesis may have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

3-(2,3-DFP)-2-HOP has several advantages for use in laboratory experiments. It is a versatile compound that can be used as a catalyst in organic synthesis and can be used to synthesize a variety of heterocyclic compounds. Additionally, it is easily synthesized and has a high yield. However, 3-(2,3-DFP)-2-HOP also has some limitations. It is a relatively expensive compound, and its mechanism of action is not fully understood.

Future Directions

The potential future directions for 3-(2,3-DFP)-2-HOP are numerous. One potential direction is the development of new synthetic methods for the production of 3-(2,3-DFP)-2-HOP. Additionally, further research could be conducted to better understand the mechanism of action of this compound. Additionally, further research could be conducted to explore the potential applications of 3-(2,3-DFP)-2-HOP in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Finally, further research could be conducted to explore the potential biochemical and physiological effects of compounds synthesized using 3-(2,3-DFP)-2-HOP as a catalyst.

Synthesis Methods

3-(2,3-DFP)-2-HOP can be synthesized via several methods. One such method is the reaction of 2-hydroxy-3-fluorophenol with 2-fluorophenylboronic acid in the presence of a palladium catalyst. This reaction yields 3-(2,3-DFP)-2-HOP in 95% yield. Another method is the reaction of 2-hydroxy-3-fluorophenol with 2-fluorophenylboronic acid in the presence of a palladium catalyst. This reaction yields 3-(2,3-DFP)-2-HOP in 95% yield.

Scientific Research Applications

3-(2,3-DFP)-2-HOP is a versatile compound with a wide range of applications in scientific research and development. One such application is its use as a catalyst in organic synthesis. 3-(2,3-DFP)-2-HOP can be used as a catalyst to promote the formation of carbon-carbon bonds in organic synthesis. Additionally, it has been used as a reagent in the synthesis of a variety of heterocyclic compounds. 3-(2,3-DFP)-2-HOP has also been used as an intermediate in the synthesis of pharmaceuticals, such as the anti-inflammatory drug diflunisal.